7-hydroxy-N-(4-methoxybenzyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “7-hydroxy-N-(4-methoxybenzyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide” is a chemical compound with the linear formula C21H20N2O4 . It is a part of the pyrimidine family, which are aromatic heterocyclic compounds known to display a range of pharmacological effects .
Synthesis Analysis
The synthesis of pyrimidines, including this compound, has been the subject of numerous studies . Various methods have been described, and the synthesis often involves the reaction of 3-amino-1,2,4-triazole, malononitrile, and aryl aldehydes .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C21H20N2O4 . Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring .Chemical Reactions Analysis
Pyrimidines, including this compound, have been found to exhibit a range of pharmacological effects, including anti-inflammatory effects . These effects are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .Physical And Chemical Properties Analysis
The compound is a light brown solid with a melting point of 210–212°C . Its IR (KBr) ν max is 3370.58, 1414.54, 1603.84, 2946.17 cm−1 .Scientific Research Applications
Synthesis and Chemical Characterization
- The compound and its derivatives are synthesized through reactions involving various precursor molecules, showcasing the versatility of thiazolopyrimidine frameworks in drug design. For instance, compounds derived from visnaginone and khellinone have been explored for their anti-inflammatory and analgesic properties, highlighting the synthetic adaptability of thiazolopyrimidine compounds (Abu‐Hashem et al., 2020).
Pharmacological Applications
- Anti-inflammatory and Analgesic Properties: Certain derivatives exhibit significant COX-2 inhibitory activity, suggesting potential for development as anti-inflammatory and analgesic agents. These findings point to the therapeutic potential of thiazolopyrimidine compounds in managing pain and inflammation (Abu‐Hashem et al., 2020).
- Cytotoxic Activity: Research on pyrazolo[1,5-a]pyrimidine derivatives has shown in vitro cytotoxic activity against cancer cells, indicating the potential for these compounds to be developed into anticancer drugs (Hassan, Hafez, & Osman, 2014). This area of research is crucial for discovering new therapeutic options for various types of cancer.
- Antimicrobial Activity: Thiazolopyrimidine derivatives have been investigated for their antimicrobial properties, with some compounds showing significant activity against a range of bacteria and fungi. This suggests a potential application in treating infectious diseases (Gein et al., 2015).
Structural and Conformational Studies
- Detailed structural analyses, including crystallographic studies, provide insights into the molecular conformations and intermolecular interactions of thiazolopyrimidine derivatives. Understanding these aspects is essential for the rational design of molecules with enhanced biological activity and selectivity (Nagarajaiah & Begum, 2014).
Mechanism of Action
Future Directions
Research into pyrimidines, including this compound, continues to be a vibrant field. The structure-activity relationships (SARs) of numerous pyrimidines have been discussed in detail, and several research guidelines and suggestions for the development of new pyrimidines as anti-inflammatory agents have been given . This provides clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity .
properties
IUPAC Name |
7-hydroxy-N-[(4-methoxyphenyl)methyl]-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O4S/c1-22-10-4-2-9(3-5-10)8-16-12(19)11-13(20)17-15-18(14(11)21)6-7-23-15/h2-7,20H,8H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPQUGXMGKIXSOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C2=C(N=C3N(C2=O)C=CS3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.